Cas no 41078-01-7 (3-ethyl-3,7-dihydro-1H-purine-2,6-dione)
41078-01-7 structure
Product Name:3-ethyl-3,7-dihydro-1H-purine-2,6-dione
CAS No:41078-01-7
MF:C7H8N4O2
MW:180.16402053833
CID:926550
PubChem ID:350737
Update Time:2025-09-23
3-ethyl-3,7-dihydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-3,7-dihydro-1H-purine-2,6-dione
- 3-ethyl-7H-purine-2,6-dione
- 3-Aethyl-3,7-dihydro-purin-2,6-dion
- 3-ethyl-3,7-dihydro-purine-2,6-dione
- 3-Ethylxanthine
- AC1L6WVB
- CHEBI:315329
- CHEMBL131181
- CTK8I6477
- NSC515505
- SureCN7466316
- DTXSID80325667
- SCHEMBL7466316
- BDBM50001502
- G55024
- Z1238571221
- 3-Ethyl-1H-purine-2,6(3H,7H)-dione
- AKOS023092889
- 3-ethylxanthin
- 41078-01-7
- 3-ethyl-1,7-dihydropurine-2,6-dione
- NSC-515505
- EN300-724815
- OTUCSVCIIQRSNG-UHFFFAOYSA-N
- 3-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
-
- Inchi: 1S/C7H8N4O2/c1-2-11-5-4(8-3-9-5)6(12)10-7(11)13/h3H,2H2,1H3,(H,8,9)(H,10,12,13)
- InChI Key: OTUCSVCIIQRSNG-UHFFFAOYSA-N
- SMILES: O=C1NC(C2=C(N=CN2)N1CC)=O
Computed Properties
- Exact Mass: 180.06484
- Monoisotopic Mass: 180.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- PSA: 78.09
3-ethyl-3,7-dihydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-724815-0.05g |
3-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
41078-01-7 | 95.0% | 0.05g |
$113.0 | 2025-03-21 | |
| Enamine | EN300-724815-0.1g |
3-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
41078-01-7 | 95.0% | 0.1g |
$169.0 | 2025-03-21 | |
| Enamine | EN300-724815-0.25g |
3-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
41078-01-7 | 95.0% | 0.25g |
$240.0 | 2025-03-21 | |
| Enamine | EN300-724815-0.5g |
3-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
41078-01-7 | 95.0% | 0.5g |
$379.0 | 2025-03-21 | |
| Enamine | EN300-724815-1.0g |
3-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
41078-01-7 | 95.0% | 1.0g |
$486.0 | 2025-03-21 | |
| Enamine | EN300-724815-2.5g |
3-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
41078-01-7 | 95.0% | 2.5g |
$953.0 | 2025-03-21 | |
| Enamine | EN300-724815-5.0g |
3-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
41078-01-7 | 95.0% | 5.0g |
$1408.0 | 2025-03-21 | |
| Enamine | EN300-724815-10.0g |
3-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
41078-01-7 | 95.0% | 10.0g |
$2089.0 | 2025-03-21 | |
| Aaron | AR00CV1W-50mg |
3-Ethyl-3,7-dihydro-1H-purine-2,6-dione |
41078-01-7 | 95% | 50mg |
$181.00 | 2023-12-13 | |
| Aaron | AR00CV1W-100mg |
3-Ethyl-3,7-dihydro-1H-purine-2,6-dione |
41078-01-7 | 95% | 100mg |
$258.00 | 2023-12-13 |
3-ethyl-3,7-dihydro-1H-purine-2,6-dione Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
41078-01-7 (3-ethyl-3,7-dihydro-1H-purine-2,6-dione) Related Products
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